Cas no 1261475-17-5 (2-Bromo-4-(difluoromethoxy)benzyl bromide)

• Product Name: 2-Bromo-4-(difluoromethoxy)benzyl bromide
• CAS No: 1261475-17-5
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 4989504
• Update Time: 2025-06-13

2-Bromo-4-(difluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F2O/c9-4-5-1-2-6(3-7(5)10)13-8(11)12/h1-3,8H,4H2
• InChI Key： IXOFBDLPJGTDBW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CBr)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-4-(difluoromethoxy)benzyl bromide

Comprehensive Analysis of 2-Bromo-4-(difluoromethoxy)benzyl bromide (CAS No. 1261475-17-5): Properties, Applications, and Industry Trends

The chemical compound 2-Bromo-4-(difluoromethoxy)benzyl bromide (CAS No. 1261475-17-5) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This brominated aromatic derivative features a unique difluoromethoxy functional group, which enhances its reactivity and potential applications in modern synthetic chemistry. With the rising demand for fluorinated building blocks in drug discovery, this compound has become a subject of significant scientific interest.

Structurally, 2-Bromo-4-(difluoromethoxy)benzyl bromide combines two reactive bromine sites with the electron-withdrawing difluoromethoxy moiety. This configuration makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, common in the synthesis of bioactive molecules. Recent studies highlight its utility in creating herbicide intermediates and pharmaceutical precursors, aligning with the growing focus on sustainable crop protection and targeted therapies.

In the context of current industry trends, researchers are exploring 2-Bromo-4-(difluoromethoxy)benzyl bromide for its potential in PET radiotracer development, a hot topic in diagnostic imaging. The compound's fluorine atoms and bromine handles allow for efficient ¹⁸F-labeling, addressing the need for improved radiopharmaceuticals in oncology and neurology. This application responds to frequent searches about "fluorine in medical imaging" and "advanced diagnostic agents," reflecting the compound's relevance in cutting-edge healthcare solutions.

The synthesis of 1261475-17-5 typically involves electrophilic bromination of 4-(difluoromethoxy)toluene derivatives, followed by side-chain modification. Process chemists emphasize the importance of controlling reaction conditions to minimize polybromination byproducts—a common challenge when working with benzyl bromide systems. Recent patents demonstrate optimized routes that improve yield and purity, addressing frequent queries about "efficient bromination methods" in organic synthesis forums.

Environmental considerations surrounding brominated compounds have led to innovations in handling 2-Bromo-4-(difluoromethoxy)benzyl bromide. Modern approaches focus on closed-system processing and solvent recovery, responding to industry demands for greener chemistry. These developments align with popular searches about "sustainable bromination techniques" and "eco-friendly intermediates," showcasing how traditional reagents adapt to contemporary environmental standards.

Analytical characterization of CAS 1261475-17-5 typically employs HPLC-MS and 19F NMR spectroscopy, with particular attention to the difluoromethoxy group's distinctive splitting pattern. Quality control protocols have evolved to meet stringent requirements for pharmaceutical-grade intermediates, reflecting the compound's growing role in GMP-compliant production. This technical aspect addresses common questions about "fluorine NMR analysis" and "impurity profiling" in specialty chemicals.

Market analysts note increasing procurement of 2-Bromo-4-(difluoromethoxy)benzyl bromide by contract research organizations (CROs) engaged in fluorinated drug development. The compound's versatility in creating CF₂-containing scaffolds—a priority in medicinal chemistry—explains its 12% annual demand growth in North America and Asia. This trend correlates with frequent searches for "fluorine in drug design" and "next-generation heterocycles," highlighting its strategic importance.

Future research directions for 1261475-17-5 may explore its use in metal-organic frameworks (MOFs) or as a precursor for liquid crystal materials. The compound's balanced lipophilicity and structural rigidity make it intriguing for materials science applications beyond traditional chemistry. These potential uses respond to emerging queries about "fluorinated advanced materials" while demonstrating the compound's multidisciplinary relevance.